Cas no 1361526-99-9 (3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361526-99-9
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4967625
• Update Time: 2025-10-29

3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-9-2-3-10(17(18)19)16-12(9)11-7(14)4-6(13)5-8(11)15/h2-5H,1H3
• InChI Key： XPUOCSCJWJFPEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C([N+](=O)[O-])N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9)

3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine core substituted with methoxy, nitro, and trichlorophenyl groups, exhibits intriguing chemical properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its potential applications as a building block for pharmaceutical intermediates and functional materials.

The structural complexity of 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) allows for diverse reactivity, making it a valuable candidate for drug discovery programs. Its nitro group and trichlorophenyl moiety contribute to its electron-deficient nature, which is advantageous in designing enzyme inhibitors or ligands for biological targets. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in developing new antimicrobial agents and anti-inflammatory drugs.

In the context of agrochemical innovation, 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) has been explored for its potential as a precursor to crop protection chemicals. The compound's chlorinated aromatic system and nitro functionality may contribute to its efficacy in targeting pests or pathogens. This aligns with the growing demand for sustainable agriculture solutions, a topic frequently searched by professionals in the field.

From a material science perspective, the compound's aromatic stability and electron-withdrawing groups make it a candidate for designing organic semiconductors or photovoltaic materials. With the rise of green energy technologies, researchers are investigating how such nitro-aromatic compounds can enhance the performance of organic light-emitting diodes (OLEDs) or solar cells.

The synthesis of 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) typically involves multi-step organic reactions, including nitration, etherification, and cross-coupling processes. Optimizing these methods to achieve high yields and minimal byproducts is a key focus for chemists, as reflected in recent publications and patent filings. This aligns with the broader trend of green chemistry, where efficiency and environmental impact are prioritized.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9). These methods ensure purity assessment and structural confirmation, which are critical for its application in high-value industries. The compound's stability under various conditions is also a subject of investigation, particularly for long-term storage and formulation development.

Given the increasing interest in custom synthesis and fine chemicals, 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) represents a niche but growing market segment. Suppliers and researchers often search for reliable sourcing and technical data sheets to support their projects. Its potential as a scaffold for molecular design further underscores its relevance in academic and industrial research.

In summary, 3-Methoxy-6-nitro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361526-99-9) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity profile position it as a valuable tool for scientists addressing challenges in healthcare, agriculture, and renewable energy. As research progresses, this compound is likely to play an increasingly prominent role in innovation-driven industries.